10.1039/D2FO00537A | Soybean phytochemicals responsible for bacterial neuraminidase inhibition and their characterization by UPLC-ESI-TOF/MS†

Soybean phytochemicals responsible for bacterial neuraminidase inhibition and their characterization by UPLC-ESI-TOF/MS†

Food & Function Pub Date: 2022-05-18 DOI: 10.1039/D2FO00537A

Abstract

Ethanol extract of soybean (Glycine max (L.) Merr.) showed good inhibitory activity against bacterial neuraminidase (BNA), which plays a pivotal role in the pathogenesis of a number of microbial diseases. The saponin portion fractionated through preparative HPLC (IC₅₀ = 2.25 μg mL⁻¹) was found to be responsible for the observed BNA inhibition. Estimation of the inhibitory effects by individual compounds showed that the soyasaponins of group B (Ba, Bb, Bb′, Bc, and Bd) exhibited extremely high inhibitions (IC₅₀ = 0.25–0.48 μM), whereas group A (Aa, Ab, and Ac) was almost inactive. Kinetic studies determined that group B soyasaponins were noncompetitive inhibitors. Furthermore, molecular docking experiments confirmed that soyasaponin Ba (group B) could undergo binding interactions with various residues in the binding pocket. In contrast, soyasaponin Aa (group A) failed to enter the binding pocket due to its extra scaffold structure of oligosaccharides bonded to the 22-hydroxyl position. The metabolites in the soybean extract were fully characterized using UPLC-ESI-TOF/MS.

Share View Original Text

Recommended Literature

[1] Synthesis and optoelectronic characterization of conjugated phosphorescent polyelectrolytes with a neutral Ir complex incorporated into the polymer backbone and their neutral precursors†‡ Yong Zhang,Yunhua Xu,Qiaoli Niu,Junbiao Peng,Wei Yang,Xuhui Zhu,Yong CaoJ. Mater. Chem., 2007,17, 992-1001 10.1039/B615674F
[2] Synthesis of alloyed Zn1–xMnxS nanowires with completely controlled compositions and tunable bandgaps† Jing Cai,Sheng Wang,Kefu Zhu,Yucheng Wu,Lizhao Zhou,Yongliang Zhang,Qiang Wu,Xizhang Wang,Zheng HuRSC Adv., 2018,8, 374-379 10.1039/C7RA12714F
[3] Nafion®-stabilised Pt/C electrocatalysts with efficient catalyst layer ionomer distribution for proton exchange membrane fuel cells† Oliver J. Curnick,Bruno G. Pollet,Paula M. MendesRSC Adv., 2012,2, 8368-8374 10.1039/C2RA21071A
[4] Inside front cover Mater. Horiz., 2021,8, 288-288 10.1039/D1MH90009A
[5] Synthesis of gold nanoparticles in a biocompatible fluid from sputtering deposition onto castor oil† Heberton Wender,Luciane F. de Oliveira,Adriano F. Feil,Elíseo Lissner,Pedro Migowski,Mario R. Meneghetti,Sérgio R. Teixeira,Jairton DupontChem. Commun., 2010,46, 7019-7021 10.1039/C0CC01353F
[6] Chemicals Annu. Rep. Anal. At. Spectrosc., 1984,14, 134-150 10.1039/AA9841400134
[7] Reactivity enhancement of N-CNTs in green catalysis of C2H2 hydrochlorination by a Cu catalyst† Kai Zhou,Jiangkun Si,Jinchao Jia,Jiaqi Huang,Jun Zhou,Guohua Luo,Fei WeiRSC Adv., 2014,4, 7766-7769 10.1039/C3RA46099A
[8] Correction: Deep eutectic solvents as a new class of draw agent to enrich low abundance DNA and proteins using forward osmosis Polisetti VeerababuRSC Adv., 2015,5, 92618-92618 10.1039/C5RA90097B
[9] Back cover Proc. Soc. Anal. Chem., 1969,6, X019-X019 10.1039/SA96906BX019
[10] General discussion Trans. Faraday Soc., 1935,31, 147-148 10.1039/TF9353100147

Journal Name：Food & Function

Research Products

DL-Glutamic acid

CAS no.: 25513-46-6
Poly(oxy-1,2-ethanediyl),a-sulfo-w-(2-aminoethoxy)-, N-coco acylderivs., sodium salts

CAS no.: 151247-16-4
4-(Pyrrolidin-1-yl)-3-(trifluoromethyl)aniline Dihydrochloride

CAS no.: 1158215-71-4
2-Thiazolidinone,4,4-dimethyl-3-(1-oxopropyl)-

CAS no.: 150968-16-4
2(1H)-Pyrimidinone,6-amino-5-(1-propyn-1-yl)-

CAS no.: 151091-68-8
methyl 2-amino-2,3-dimethylbutanoate

CAS no.: 151858-52-5
Boron sodium oxide(B4Na2O7), tetrahydrate

CAS no.: 12297-20-0
1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile

CAS no.: 162686-53-5
1H-Pyrrole-2-carboximidamide

CAS no.: 105533-75-3
Cyclopropene,1-bromo-2-(1-methylethyl)-

CAS no.: 153618-63-4